Cas no 1267266-96-5 (2-(2-methoxy-5-methylphenyl)ethane-1-thiol)

• Product Name: 2-(2-methoxy-5-methylphenyl)ethane-1-thiol
• CAS No: 1267266-96-5
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD11521150
• CID: 5148808
• PubChem ID: 55275479
• Update Time: 2026-03-03

2-(2-methoxy-5-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHOXY-5-METHYLPHENYL)ETHANE-1-THIOL
• 2-(2-methoxy-5-methylphenyl)ethanethiol
• starbld0040697
• Benzeneethanethiol, 2-methoxy-5-methyl-
• 2-(2-methoxy-5-methylphenyl)ethane-1-thiol

• MDL： MFCD11521150
• Inchi： 1S/C10H14OS/c1-8-3-4-10(11-2)9(7-8)5-6-12/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： YWTTWOCGQOMSBU-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-methoxy-5-methylphenyl)ethane-1-thiol

Research Brief on 2-(2-methoxy-5-methylphenyl)ethane-1-thiol (CAS: 1267266-96-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-methoxy-5-methylphenyl)ethane-1-thiol (CAS: 1267266-96-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiol derivative, characterized by its unique aromatic and sulfur-containing functional groups, exhibits promising potential in drug discovery, chemical probes, and material science applications. Recent studies have explored its role as a building block for targeted drug delivery systems, enzyme inhibitors, and bioactive small molecules. The compound's structural features, including the methoxy and methyl substitutions on the phenyl ring, contribute to its distinct physicochemical properties, making it a valuable candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-(2-methoxy-5-methylphenyl)ethane-1-thiol as a key intermediate in the synthesis of novel cysteine protease inhibitors. The study demonstrated that the thiol group of this compound could form reversible covalent bonds with the active site cysteine of target proteases, leading to potent inhibitory activity. The researchers utilized molecular docking and kinetic assays to validate the binding affinity and selectivity of derivatives derived from this scaffold. These findings highlight the compound's utility in designing targeted therapies for diseases involving dysregulated protease activity, such as cancer and inflammatory disorders.

Another notable application of 2-(2-methoxy-5-methylphenyl)ethane-1-thiol was reported in a 2024 ACS Chemical Biology paper, where it was employed as a chemical probe to study protein S-thiolation, a post-translational modification involved in redox signaling. The compound's ability to selectively modify cysteine residues in proteins under oxidative stress conditions provided insights into cellular redox homeostasis. This research opens new avenues for understanding oxidative stress-related pathologies and developing diagnostic tools based on thiol-reactive probes.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 2-(2-methoxy-5-methylphenyl)ethane-1-thiol. A 2023 Organic Process Research & Development publication detailed a scalable, green chemistry approach to synthesize this compound with high yield and purity, addressing previous challenges related to thiol stability and odor control. The improved synthetic protocol enhances the compound's accessibility for industrial and academic research applications.

Looking forward, the unique properties of 2-(2-methoxy-5-methylphenyl)ethane-1-thiol position it as a versatile tool in chemical biology and drug discovery. Ongoing research is exploring its potential in developing next-generation bioconjugation reagents, metal-chelating agents, and antimicrobial compounds. As the understanding of its reactivity and biological interactions deepens, this compound is expected to play an increasingly important role in advancing pharmaceutical sciences and chemical biology research.